

Medroxyprogesterone Caproate: An In-Depth Technical Guide to Receptor Binding Affinity

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Medroxyprogesterone caproate

CAS No.: 6678-23-5

Cat. No.: B15901479

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Medroxyprogesterone caproate (MPC) is a synthetic progestin, an ester derivative of medroxyprogesterone. It is structurally related to the more well-known medroxyprogesterone acetate (MPA). Although synthesized in 1958, MPC was never commercially marketed.^[1] This has resulted in a notable scarcity of direct research on its specific receptor binding profile. However, by examining data from structurally analogous compounds, particularly other 17 α -hydroxyprogesterone esters like 17 α -hydroxyprogesterone caproate (17-OHPC), and comparing it with the extensively studied MPA, we can infer a likely binding affinity profile for MPC.^{[2][3]}

This technical guide provides a comprehensive overview of the receptor binding affinity of **medroxyprogesterone caproate**, with a focus on its interactions with key steroid hormone receptors: the progesterone receptor (PR), glucocorticoid receptor (GR), and androgen receptor (AR). Due to the limited direct data on MPC, this guide will present quantitative data for the closely related 17-OHPC and the extensively researched MPA to provide a robust

comparative framework. Detailed experimental protocols for assessing receptor binding are provided, along with visualizations of key signaling pathways and experimental workflows.

Data Presentation: Receptor Binding Affinity

The following table summarizes the relative binding affinities (RBAs) of compounds structurally related to **Medroxyprogesterone Caproate** for the Progesterone, Glucocorticoid, and Androgen receptors.

Compound	Receptor	Relative Binding Affinity (%)	Notes
17 α -Hydroxyprogesterone Caproate (17-OHPC)	Progesterone Receptor (Human, Recombinant B)	26% (of Progesterone)	A close structural analog of MPC.[2][4]
Progesterone Receptor (Human, Recombinant A)	30% (of Progesterone)	[2][4]	
Glucocorticoid Receptor (Rabbit, Thymic)	4% (of Dexamethasone)	Demonstrates weak binding to GR.[2][4]	
Medroxyprogesterone Acetate (MPA)	Progesterone Receptor	High Affinity	Frequently used as a reference progestin.[5]
Glucocorticoid Receptor	42% (of Dexamethasone)	Shows considerable binding to GR.[6]	
Androgen Receptor	Binds with high affinity	Known to have androgenic effects.[5][7]	
Progesterone	Progesterone Receptor	100%	Endogenous ligand, reference compound. [2]
Glucocorticoid Receptor	Weak binding	[2]	
Dexamethasone	Glucocorticoid Receptor	100%	Synthetic glucocorticoid, reference compound. [6]

Experimental Protocols: Receptor Binding Assays

The determination of receptor binding affinity is typically accomplished through competitive binding assays. These assays measure the ability of a test compound (e.g.,

Medroxyprogesterone Caproate) to displace a labeled ligand from its receptor.

Competitive Radioligand Binding Assay

This is a widely used method to determine the binding affinity of a compound to a specific receptor.

Objective: To quantify the affinity of a test compound for a receptor by measuring its ability to compete with a radiolabeled ligand.

Materials:

- Receptor Source: Cytosolic fractions from tissues known to express the target receptor (e.g., uterus for PR, thymus for GR) or cell lines overexpressing the recombinant human receptor. [\[2\]](#)[\[4\]](#)
- Radioligand: A high-affinity, radioactively labeled ligand for the target receptor (e.g., [^3H]-Progesterone for PR, [^3H]-Dexamethasone for GR, [^3H]-R1881 for AR).
- Test Compound: **Medroxyprogesterone Caproate** or other progestins of interest.
- Assay Buffer: Buffer solution to maintain pH and protein stability.
- Scintillation Counter: To measure radioactivity.

Procedure:

- Preparation of Receptor: Homogenize the tissue or cells in a suitable buffer and centrifuge to obtain the cytosolic fraction containing the soluble receptors.
- Incubation: In a series of tubes, incubate a constant concentration of the radioligand and the receptor preparation with varying concentrations of the unlabeled test compound. Include control tubes with only the radioligand and receptor (total binding) and tubes with an excess of unlabeled ligand to determine non-specific binding.
- Separation of Bound and Free Ligand: After incubation to reach equilibrium, separate the receptor-bound radioligand from the free radioligand. This can be achieved by methods such as dextran-coated charcoal adsorption or filtration.

- **Quantification:** Measure the radioactivity of the bound fraction using a liquid scintillation counter.
- **Data Analysis:** Plot the percentage of specific binding against the logarithm of the test compound concentration. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC₅₀ value. The K_i (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Fluorescence Polarization (FP) Based Assay

This is a homogeneous assay format that is well-suited for high-throughput screening.

Objective: To measure the binding of a test compound to a receptor by detecting changes in the polarization of fluorescent light.

Materials:

- **Receptor:** Purified recombinant receptor protein.
- **Fluorescent Ligand:** A fluorescently labeled ligand for the target receptor.
- **Test Compound:** **Medroxyprogesterone Caproate** or other compounds.
- **Assay Buffer.**
- **Plate Reader:** Capable of measuring fluorescence polarization.

Procedure:

- **Assay Setup:** In a microplate, add the fluorescent ligand and the receptor protein.
- **Addition of Test Compound:** Add varying concentrations of the test compound to the wells.
- **Incubation:** Incubate the plate to allow the binding reaction to reach equilibrium.
- **Measurement:** Measure the fluorescence polarization of each well using a plate reader. When the fluorescent ligand is bound to the larger receptor molecule, it tumbles slower,


resulting in a higher polarization value. When displaced by the test compound, the free fluorescent ligand tumbles faster, leading to a lower polarization value.

- **Data Analysis:** The change in fluorescence polarization is used to determine the IC₅₀ of the test compound.

Mandatory Visualizations

Experimental Workflow: Competitive Radioligand Binding Assay

Workflow for Competitive Radioligand Binding Assay




[Click to download full resolution via product page](#)

Caption: Workflow for a competitive radioligand binding assay.

Signaling Pathways


Canonical Progesterone Receptor Signaling




[Click to download full resolution via product page](#)

Caption: Canonical (genomic) progesterone receptor signaling pathway.


Non-Genomic Progesterone Receptor Signaling



Canonical Glucocorticoid Receptor Signaling



Canonical Androgen Receptor Signaling

[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
- 2. Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate (17-OHPC), and related progestins - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Hydroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
- 4. Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate, and related progestins - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Androgen receptor agonist activity of the synthetic progestin, medroxyprogesterone acetate, in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Binding of progestins to the glucocorticoid receptor. Correlation to their glucocorticoid-like effects on in vitro functions of human mononuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Medroxyprogesterone acetate inhibits the proliferation of estrogen- and progesterone-receptor negative MFM-223 human mammary cancer cells via the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Medroxyprogesterone Caproate: An In-Depth Technical Guide to Receptor Binding Affinity]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15901479/docs#medroxyprogesterone-caproate-an-in-depth-technical-guide-to-receptor-binding-affinity>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)